Cas no 1250893-98-1 (1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine)

• Product Name: 1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine
• CAS No: 1250893-98-1
• MF: C₈H₈BrN₃S
• MW: 258.1382188797
• CID: 5716214
• PubChem ID: 61744811
• Update Time: 2023-11-24

1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1108723
• AKOS011015023
• 1250893-98-1
• 1-[(4-BROMOTHIOPHEN-2-YL)METHYL]-1H-PYRAZOL-4-AMINE
• 1-[(4-Bromothiophen-2-yl)methyl]pyrazol-4-amine
• 1H-Pyrazol-4-amine, 1-[(4-bromo-2-thienyl)methyl]-
• 1-(4-bromothiophen-2-yl)methyl-1H-pyrazol-4-amine

• Inchi： 1S/C8H8BrN3S/c9-6-1-8(13-5-6)4-12-3-7(10)2-11-12/h1-3,5H,4,10H2
• InChI Key： MXPNGCSADACJCE-UHFFFAOYSA-N
• SMILES： BrC1=CSC(=C1)CN1C=C(C=N1)N

Computed Properties

• Exact Mass: 256.96223g/mol
• Monoisotopic Mass: 256.96223g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 181
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 72.1Ų

Experimental Properties

• Density: 1.79±0.1 g/cm3(Predicted)
• Boiling Point: 433.7±40.0 °C(Predicted)
• pka: 3.33±0.11(Predicted)